Cas no 1256346-11-8 (2-Chloro-5-isobutoxyphenylboronic acid)

2-Chloro-5-isobutoxyphenylboronic acid is a boronic acid derivative commonly employed as a key intermediate in Suzuki-Miyaura cross-coupling reactions. Its structural features, including the chloro and isobutoxy substituents, enhance its reactivity and selectivity in forming carbon-carbon bonds, particularly in pharmaceutical and agrochemical synthesis. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its compatibility with diverse reaction conditions makes it a versatile building block for constructing complex aromatic frameworks. The boronic acid moiety ensures efficient transmetalation in palladium-catalyzed reactions, while the electron-donating isobutoxy group can influence regioselectivity in subsequent transformations. This compound is particularly useful in synthesizing biologically active molecules and functional materials.
2-Chloro-5-isobutoxyphenylboronic acid structure
1256346-11-8 structure
Product Name:2-Chloro-5-isobutoxyphenylboronic acid
CAS No:1256346-11-8
MF:C10H14BClO3
MW:228.480362415314
MDL:MFCD16295072
CID:828190
PubChem ID:53216409
Update Time:2025-06-07

2-Chloro-5-isobutoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • (2-Chloro-5-isobutoxyphenyl)boronic acid
    • 2-Chloro-5-isobutoxyphenylboronic acid
    • [2-chloro-5-(2-methylpropoxy)phenyl]boronic acid
    • Boronic acid, B-[2-chloro-5-(2-methylpropoxy)phenyl]-
    • (2-Chloro-5-isobutoxyphenyl)boronicacid
    • MFCD16295072
    • 2-CHLORO-5-(2-METHYLPROPOXY)PHENYLBORONIC ACID
    • CS-0154211
    • SY026182
    • DTXSID40681650
    • AKOS015849884
    • 1256346-11-8
    • BS-19765
    • AC3402
    • DB-355846
    • MDL: MFCD16295072
    • Inchi: 1S/C10H14BClO3/c1-7(2)6-15-8-3-4-10(12)9(5-8)11(13)14/h3-5,7,13-14H,6H2,1-2H3
    • InChI Key: CTXMQMLBCJQLHJ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1B(O)O)OCC(C)C

Computed Properties

  • Exact Mass: 228.07200
  • Monoisotopic Mass: 228.0724522g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • PSA: 49.69000
  • LogP: 1.05460

2-Chloro-5-isobutoxyphenylboronic acid Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

2-Chloro-5-isobutoxyphenylboronic acid Pricemore >>

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